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Get Quote

Carzenide (CAS 138-41-0), also known as 4-Sulfamoylbenzoic Acid, is a chemical compound with diuretic

properties and acts as a carbonic anhydrase inhibitor [1].

The table below summarizes its basic identity and key chemical properties:

Property Description

CAS Number 138-41-0 [1]

Molecular Formula C7H7NO4S [1]

Molecular Weight 201.2 g/mol [1]

Appearance White powder [1]

Melting Point 285-295 °C [1]

Water Solubility 453 mg/L (at 25 ºC) [1]

Primary
Applications

Diuretic; Carbonic anhydrase inhibitor; Reagent in synthesis of anticonvulsant

agents [1]
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The following diagram outlines a general workflow for characterizing a compound like Carzenide,

integrating common techniques used for verification in pharmaceutical development.
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General Workflow for Compound Characterization

This workflow suggests a multi-technique approach for a comprehensive analysis [1]:
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Purity Analysis: Techniques like High-Performance Liquid Chromatography (HPLC) or Thin-Layer

Chromatography (TLC) are first used to confirm the sample's purity.
Structural Elucidation: Spectroscopic methods are employed to confirm the chemical structure.

Nuclear Magnetic Resonance (NMR) identifies carbon and hydrogen environments, Mass
Spectrometry (MS) confirms molecular weight, and Infrared (IR) spectroscopy identifies functional

groups.
Physical Property Verification: Measuring physical constants like melting point and solubility

provides a direct comparison against known literature values for the compound [1].
Functional Assay: For a biologically active compound like Carzenide, an enzymatic assay (e.g., a

stopped-flow CO2 hydrase assay) is crucial to confirm its activity as a carbonic anhydrase inhibitor [1]
[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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